Cas no 1262971-01-6 (9-thia-1-azaspiro5.5undecane)

• Product Name: 9-thia-1-azaspiro5.5undecane
• CAS No: 1262971-01-6
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 5694252
• PubChem ID: 115013954
• Update Time: 2025-05-20

9-thia-1-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-Thia-1-azaspiro[5.5]undecane
• EN300-1629025
• SCHEMBL16877660
• 1262971-01-6
• 9-thia-1-azaspiro5.5undecane

• Inchi： 1S/C9H17NS/c1-2-6-10-9(3-1)4-7-11-8-5-9/h10H,1-8H2
• InChI Key： OHVBWJLJVMWNQW-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)CCCCN2

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 283.2±33.0 °C(Predicted)
• pka: 10.59±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 9-thia-1-azaspiro5.5undecane

9-Thia-1-Azaspiro[5.5]Undecane: A Comprehensive Overview

9-Thia-1-azaspiro[5.5]undecane is a unique organic compound with the CAS number 1262971-01-6. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, sulfur (S) and nitrogen (N). The spiro structure of 9-thia-1-azaspiro[5.5]undecane makes it a fascinating subject of study in organic chemistry, particularly in the fields of drug design and materials science.

The molecular structure of 9-thia-1-azaspiro[5.5]undecane consists of two fused rings: a five-membered thiane ring and a six-membered azacycle. The sulfur atom at position 9 and the nitrogen atom at position 1 create a unique electronic environment that influences the compound's reactivity and stability. Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most significant advancements in the study of 9-thia-1-azaspiro[5.5]undecane involves its application in medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing molecules with enhanced pharmacokinetic properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 9-thia-1-azaspiro[5.5]undecane exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

Moreover, the synthesis of 9-thia-1-azaspiro[5.5]undecane has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production, making it more accessible for industrial applications.

In terms of physical properties, 9-thia-1-azaspiro[5.5]undecane exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermal stability has been tested under various conditions, revealing its suitability for high-temperature reactions without significant decomposition.

Recent research has also focused on the stereochemistry of 9-thia-1-azaspiro[5.5]undecane, particularly its enantiomeric forms. The compound's chiral centers have been shown to play a crucial role in determining its biological activity, with one enantiomer demonstrating superior efficacy compared to the other in certain assays.

In conclusion, 9-thia-1-azaspiro[5.5]undecane (CAS No.: 1262971-01-6) is a versatile compound with promising applications in drug discovery and materials science. Its unique spiro structure, combined with recent advancements in synthesis and biological studies, positions it as a valuable tool for researchers across various disciplines.